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Compound of Interest

Compound Name: 1,2-Dipalmitoyl-sn-glycerol-d9

Cat. No.: B3025886

For: Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dipalmitoyl-sn-glycerol-d9 is the deuterated form of 1,2-Dipalmitoyl-sn-glycerol (DPG),
an endogenous diacylglycerol (DAG).[1] Its primary and critical application in research and
development is as a stable isotope-labeled internal standard for the accurate quantification of
its non-deuterated, biologically active counterpart by mass spectrometry.[2] The analyte, 1,2-
Dipalmitoyl-sn-glycerol, is a pivotal second messenger molecule in a multitude of cellular signal
transduction pathways, most notably as an activator of Protein Kinase C (PKC).[3][4][5]
Understanding the precise concentration of DPG in biological systems is crucial for
investigating cellular processes like proliferation, differentiation, and apoptosis, and for
developing therapeutic agents that target these pathways.[4][5]

This technical guide provides a comprehensive overview of the physicochemical properties of
1,2-Dipalmitoyl-sn-glycerol-d9, its application in quantitative analysis, the signaling pathways
of its native analog, and detailed experimental protocols relevant to its use.

Physicochemical Properties

The physical and chemical characteristics of 1,2-Dipalmitoyl-sn-glycerol-d9 are nearly
identical to its non-deuterated analog, with the key difference being its increased mass due to
the nine deuterium atoms. This mass shift is fundamental to its use as an internal standard in
mass spectrometry.
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Property

1,2-Dipalmitoyl-sn-
glycerol-d9

1,2-Dipalmitoyl-sn-glycerol

Synonyms

DG(16:0-d9/16:0/0:0)

1,2-DPG, DG(16:0/16:0/0:0),
(S)-1,2-Dipalmitin[3][6]

Molecular Formula

C35H59D90s[2]

C3sHesO0s[3][6][7]

Molecular Weight 578.0 g/mol [2] 568.91 g/mol [3][6][7]
CAS Number 1872379-48-0[2] 30334-71-5[3][6]
_ , _ White to off-white
Appearance White to off-white solid/powder ]
solid/powder][3]
Melting Point Not specified 66-69 °C[3]
) >99% deuterated forms (di-do)

Purity 2] >95-99%]6][8][9]

DMF: 20 mg/ml, DMSO: 5 DMF: 20 mg/ml, DMSO: 5
Solubility mg/ml, Ethanol: 30 mg/ml, mg/ml, Ethanol: 30 mg/ml,

PBS (pH 7.2): 0.25 mg/ml[2]

PBS (pH 7.2): 0.25 mg/ml[3][6]

Storage Temperature

-20°C[3]

-20°C[3]

Core Application: Internal Standard in Mass

Spectrometry

The fundamental role of 1,2-Dipalmitoyl-sn-glycerol-d9 is to serve as an internal standard for

the precise quantification of endogenous DPG. In quantitative mass spectrometry, particularly

LC-MS/MS, an ideal internal standard should behave identically to the analyte during sample

extraction, chromatographic separation, and ionization, but be distinguishable by its mass.

Principle of Use:

» Aknown quantity of 1,2-Dipalmitoyl-sn-glycerol-d9 is spiked into a biological sample at the

beginning of the sample preparation process.
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e The deuterated standard undergoes the same procedural losses as the endogenous, non-
deuterated analyte during lipid extraction and purification.

 In the mass spectrometer, the d9-standard co-elutes with the native analyte but is detected
at a higher mass-to-charge ratio (m/z).

» By comparing the peak area of the analyte to the peak area of the known amount of internal
standard, the absolute concentration of the endogenous 1,2-Dipalmitoyl-sn-glycerol can be
calculated with high accuracy and precision.
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Accurate Quantification
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Figure 1: Logical relationship between analyte and internal standard.

The Analyte: 1,2-Dipalmitoyl-sn-glycerol in Cellular
Signaling

To appreciate the utility of the d9-standard, it is essential to understand the biological
importance of the molecule it measures. 1,2-Dipalmitoyl-sn-glycerol is a diacylglycerol (DAG)
that functions as a critical second messenger. The canonical pathway for its generation
involves the hydrolysis of the membrane phospholipid phosphatidylinositol 4,5-bisphosphate
(PIP2) by Phospholipase C (PLC).[3][5][10]

This reaction is a downstream event following the activation of cell surface receptors, such as
G protein-coupled receptors (GPCRS) or receptor tyrosine kinases (RTKs).[3] The hydrolysis of
PIP2 yields two second messengers: inositol 1,4,5-trisphosphate (IPs) and DAG.[10][11] While
IPs diffuses into the cytosol to trigger calcium release, DAG remains in the plasma membrane.
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There, in conjunction with elevated intracellular calcium and phosphatidylserine, it recruits and
activates isoforms of Protein Kinase C (PKC).[10] Activated PKC then phosphorylates a wide
array of downstream protein substrates, leading to the regulation of diverse cellular functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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